Cas no 52206-06-1 (2,3-dihydro-1H-indole-5-sulfonamide)

• Product Name: 2,3-dihydro-1H-indole-5-sulfonamide
• CAS No: 52206-06-1
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• MDL: MFCD07838440
• CID: 880351
• PubChem ID: 8027252
• Update Time: 2025-04-19

2,3-dihydro-1H-indole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-1H-indole-5-sulfonic acid amide
• INDOLINE-5-SULFONAMIDE
• 1H-indole-5-sulfonamide, 2,3-dihydro-
• 2,3-dihydro-1H-indole-5-sulfonamide
• 5-Indolinesulfonamide
• 3-bormo-2-methylpyridine
• SPR_9
• BDBM36005
• HMS1773M10
• 4867AE
• SBB014340
• STK689819
• ST4134077
• Z166605400
• EN300-23674
• 1H-Indole-5-sulfonamide,2,3-dihydro-(9CI)
• MFCD07838440
• CCA20606
• F2124-0767
• G48421
• SB64989
• OUKHIWJLLBKKKN-UHFFFAOYSA-N
• AKOS000302116
• FS-2517
• 52206-06-1
• Z164676898
• SCHEMBL3238863
• DTXSID20429017

• MDL： MFCD07838440
• Inchi： 1S/C8H10N2O2S/c9-13(11,12)7-1-2-8-6(5-7)3-4-10-8/h1-2,5,10H,3-4H2,(H2,9,11,12)
• InChI Key： OUKHIWJLLBKKKN-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCN2)(N)(=O)=O

Computed Properties

• Exact Mass: 198.0464
• Monoisotopic Mass: 198.04629874 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80.6
• Molecular Weight: 198.24

Experimental Properties

• PSA: 72.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines